Cas no 2137879-14-0 (1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one)

• Product Name: 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one
• CAS No: 2137879-14-0
• MF: C₁₂H₂₁F₃N₂O
• MW: 266.303153753281
• CID: 5921635
• PubChem ID: 165452041
• Update Time: 2025-06-08

1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-737902
• 2137879-14-0
• 1-[2-(2-aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one
• 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one

• Inchi： 1S/C12H21F3N2O/c1-8(2)11(18)17-9(6-7-16)4-3-5-10(17)12(13,14)15/h8-10H,3-7,16H2,1-2H3
• InChI Key： BFILUYYBFVHPGX-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(CCN)N1C(C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 266.16059778g/mol
• Monoisotopic Mass: 266.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one

Professional Introduction to 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one (CAS No. 2137879-14-0)

1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2137879-14-0, belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a piperidine ring substituted with a trifluoromethyl group and an aminoethyl side chain, makes it a subject of intense study for its pharmacological relevance.

The piperidine core is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and selectivity in drug-receptor interactions. The presence of a trifluoromethyl group further modulates the electronic properties of the molecule, influencing its metabolic stability and lipophilicity. These characteristics are particularly valuable in the design of drugs that require optimal pharmacokinetic profiles. The aminoethyl side chain adds another layer of complexity, providing a site for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving GABAergic and dopaminergic pathways. The structure of 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one suggests that it may interact with these systems, making it a promising candidate for further investigation in the treatment of neurological disorders. Preliminary studies have indicated that compounds with similar scaffolds may exhibit anxiolytic and antidepressant effects, although more research is needed to fully elucidate their mechanisms of action.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group, in particular, necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Advances in fluorination techniques have made it possible to incorporate trifluoromethylation more efficiently, which is crucial for the scalable production of such complex molecules.

From a computational chemistry perspective, the molecular dynamics and binding affinities of 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one can be simulated using advanced modeling software. These simulations help researchers predict how the molecule will behave in different biological environments and identify potential binding sites on target proteins. Such computational approaches are increasingly integral to drug discovery pipelines, enabling faster screening of large libraries of compounds for their therapeutic potential.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro assays have shown that it can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation. Additionally, its ability to cross the blood-brain barrier suggests that it may be suitable for systemic administration in clinical settings. These findings are particularly exciting given the unmet medical needs associated with certain neurological conditions.

Future research directions for 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one include exploring its interactions with other biological targets and assessing its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential to translate preclinical findings into clinical applications. The integration of interdisciplinary approaches will not only accelerate the discovery process but also enhance our understanding of complex molecular interactions at the atomic level.

The impact of this compound on pharmaceutical research extends beyond its immediate therapeutic applications. It serves as a valuable tool for studying structure-activity relationships (SAR) within the broader class of piperidine derivatives. By understanding how modifications to this core structure influence biological activity, researchers can gain insights into general principles governing molecular recognition and drug design. These insights are likely to have far-reaching implications for the development of future generations of drugs across multiple therapeutic areas.

In conclusion, 1-[2-(2-Aminoethyl)-6-(trifluoromethyl)piperidin-1-yl]-2-methylpropan-1-one (CAS No. 2137879-14-0) is a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of features makes it an attractive candidate for further exploration, particularly in the context of neurological disorders. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future landscape of drug discovery and development.